Cas no 16587-41-0 (Benzo[b]thiophene,3,7-dimethyl-)

Benzo[b]thiophene,3,7-dimethyl- structure
16587-41-0 structure
Product Name:Benzo[b]thiophene,3,7-dimethyl-
CAS No:16587-41-0
MF:C10H10S
MW:162.251401424408
CID:149898
PubChem ID:85503
Update Time:2025-04-19

Benzo[b]thiophene,3,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]thiophene,3,7-dimethyl-
    • 3,7-Dimethylbenzo[b]thiophene
    • 3,7-Dimethyl-1-benzothiophene
    • 3,7-Dimethylbenzothiophene
    • Benzo(b)thiophene, 3,7-dimethyl-
    • SCHEMBL8404365
    • Benzothiophene, 3,7-dimethyl
    • Benzo[b]thiophene, 3,7-dimethyl-
    • YFVIULBUVVXJQI-UHFFFAOYSA-N
    • 16587-41-0
    • DTXSID5066085
    • Inchi: 1S/C10H10S/c1-7-4-3-5-9-8(2)6-11-10(7)9/h3-6H,1-2H3
    • InChI Key: YFVIULBUVVXJQI-UHFFFAOYSA-N
    • SMILES: S1C=C(C)C2C=CC=C(C)C1=2

Computed Properties

  • Exact Mass: 162.0504
  • Monoisotopic Mass: 162.05
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.2A^2
  • XLogP3: 3.7

Experimental Properties

  • Density: 1.114
  • Boiling Point: 264.9°C at 760 mmHg
  • Flash Point: 82.8°C
  • Refractive Index: 1.635
  • PSA: 0
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